Cas no 2763894-72-8 (tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate)

• Product Name: tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• CAS No: 2763894-72-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5562213
• PubChem ID: 165999227
• Update Time: 2025-07-18

tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• 2763894-72-8
• EN300-37342951

• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(12)7-6-13-10(4,5)11-7/h7,11H,6H2,1-5H3/t7-/m1/s1
• InChI Key： ZLQBTCLFTQAXEA-SSDOTTSWSA-N
• SMILES： O1C[C@H](C(=O)OC(C)(C)C)NC1(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate

Introduction to tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate (CAS No. 2763894-72-8)

tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate (CAS No. 2763894-72-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound is a member of the oxazolidine family, which is known for its ability to act as a chiral auxiliary in asymmetric synthesis. The presence of the tert-butyl group and the chiral center at the 4-position of the oxazolidine ring make this compound particularly valuable for the preparation of enantiomerically pure compounds.

The tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate is synthesized through a multi-step process that involves the reaction of tert-butyl chloroacetate with (R)-1-amino-1-propanol in the presence of a base. The resulting product is then cyclized to form the oxazolidine ring. This synthetic route has been optimized to achieve high yields and excellent enantiomeric purity, making it a reliable method for large-scale production.

In recent years, the use of chiral auxiliaries in asymmetric synthesis has become increasingly important in the development of new pharmaceuticals. The tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate has been shown to be particularly effective in this context. For example, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a chiral auxiliary in the asymmetric synthesis of β-amino acids, which are important building blocks for various bioactive molecules. The high enantioselectivity achieved using this auxiliary has led to its widespread adoption in both academic and industrial settings.

The structural features of tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate also make it an attractive candidate for use in catalysis. Research has shown that this compound can be used as a ligand in transition metal-catalyzed reactions, such as asymmetric hydrogenation and allylic substitution. These reactions are crucial for the synthesis of complex organic molecules and have significant implications for drug discovery and development.

In addition to its applications in organic synthesis, tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate has also been explored for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses. The mechanism of action involves inhibition of viral replication by interfering with key enzymatic processes. This finding opens up new avenues for the development of antiviral drugs based on this scaffold.

The stability and solubility properties of tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate are also noteworthy. The tert-butyl group provides enhanced stability under various reaction conditions, while the oxazolidine ring contributes to solubility in both polar and non-polar solvents. These properties make it an ideal choice for use in a wide range of chemical processes and biological assays.

In conclusion, tert-butyl (4R)-2,2-dimethyl-1,3-oxazolidine-4-carboxylate (CAS No. 2763894-72-8) is a versatile and valuable compound with significant potential in organic synthesis, catalysis, and pharmaceutical research. Its unique structural features and excellent enantioselectivity make it an indispensable tool for scientists working in these fields. Ongoing research continues to uncover new applications and optimize existing methods for its use, ensuring its continued relevance and importance in the scientific community.